Cas no 374730-70-8 (2H-Benzimidazol-2-one,1-(2-aminopropyl)-1,3-dihydro-)

2H-Benzimidazol-2-one,1-(2-aminopropyl)-1,3-dihydro- structure
374730-70-8 structure
Product Name:2H-Benzimidazol-2-one,1-(2-aminopropyl)-1,3-dihydro-
CAS No:374730-70-8
MF:C10H13N3O
MW:191.229721784592
CID:298032
PubChem ID:13174707
Update Time:2025-04-19

2H-Benzimidazol-2-one,1-(2-aminopropyl)-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one,1-(2-aminopropyl)-1,3-dihydro-
    • 2H-Benzimidazol-2-one,1-(2-aminopropyl)-1,3-dihydro-(9CI)
    • 374730-70-8
    • 1-(2-Aminopropyl)-1H-benzo[d]imidazol-2(3H)-one
    • DTXSID801224091
    • 1-(2-Aminopropyl)-1,3-dihydro-2H-benzimidazol-2-one
    • SCHEMBL891154
    • Inchi: 1S/C10H13N3O/c1-7(11)6-13-9-5-3-2-4-8(9)12-10(13)14/h2-5,7H,6,11H2,1H3,(H,12,14)
    • InChI Key: PDTPKBRSWCTRRJ-UHFFFAOYSA-N
    • SMILES: O=C1NC2C=CC=CC=2N1CC(C)N

Computed Properties

  • Exact Mass: 191.10599
  • Monoisotopic Mass: 191.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • PSA: 58.36
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